Cas no 1049731-73-8 (2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride)

2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone dihydrochloride is a chemically synthesized compound featuring a piperazine core substituted with an isopropyl group and an aminoethanone moiety. Its dihydrochloride salt form enhances stability and solubility, making it suitable for various research and pharmaceutical applications. The compound's structural characteristics, including the presence of both amino and ketone functional groups, contribute to its potential as an intermediate in organic synthesis or as a building block for bioactive molecules. Its well-defined purity and consistent composition ensure reliability in experimental settings. This product is primarily utilized in medicinal chemistry and drug discovery efforts, where its modular scaffold may facilitate the development of novel therapeutic agents.
2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride structure
1049731-73-8 structure
Product Name:2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride
CAS No:1049731-73-8
MF:C10H23Cl2N3O
MW:272.21512055397
MDL:MFCD06659049
CID:858456
Update Time:2026-04-29

2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone 2HCl
    • 2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride
    • MDL: MFCD06659049
    • Inchi: InChI=1S/C9H19N3O.2ClH/c1-8(2)11-3-5-12(6-4-11)9(13)7-10;;/h8H,3-7,10H2,1-2H3;2*1H
    • InChI Key: YBBKCCDQNWZBCA-UHFFFAOYSA-N
    • SMILES: CC(C)N1CCN(CC1)C(=O)CN.Cl.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

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Additional information on 2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride

Comprehensive Overview of 2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride (CAS No. 1049731-73-8)

2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride (CAS No. 1049731-73-8) is a specialized organic compound widely utilized in pharmaceutical research and medicinal chemistry. This compound features a unique molecular structure combining an amino group with a piperazine moiety, making it valuable for drug discovery and biochemical studies. Researchers often explore its applications in designing novel therapeutic agents, particularly in targeting neurological and metabolic pathways. The isopropylpiperazine component enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for 2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride has surged due to its potential role in addressing global health challenges. For instance, its structural attributes align with current trends in precision medicine and personalized therapeutics, topics frequently searched in academic and industry circles. The compound’s versatility also makes it relevant to discussions on AI-driven drug discovery, a hot topic in 2024, as computational models increasingly predict molecular interactions for faster R&D cycles.

The synthesis of CAS No. 1049731-73-8 involves multi-step organic reactions, ensuring high purity for research applications. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its chemical integrity. This rigorous quality control meets the standards required for high-throughput screening (HTS), a method dominating modern pharmacology labs. Users searching for “piperazine derivatives in drug design” or “amine-based bioactive molecules” will find this compound particularly relevant to their queries.

Beyond pharmaceuticals, 2-Amino-1-(4-isopropylpiperazin-1-yl)ethanone Dihydrochloride is investigated in material science for its potential in smart polymers and catalysis. Its dual functional groups allow covalent bonding with other monomers, a feature explored in biodegradable materials—a trending topic amid growing environmental concerns. Searches like “sustainable chemical synthesis” or “green chemistry innovations” often intersect with such applications.

Safety and handling protocols for this compound emphasize standard laboratory practices, aligning with ISO and GMP guidelines. While not classified as hazardous under common regulations, proper storage conditions (e.g., desiccated, cool environments) are recommended to maintain stability. This aligns with frequent user searches on “best practices for handling lab chemicals” and “chemical storage solutions.”

In summary, CAS No. 1049731-73-8 represents a nexus of innovation across disciplines. Its relevance to drug development, material science, and sustainable chemistry ensures continued interest from researchers and industries alike. By addressing both foundational chemistry and cutting-edge applications, this profile caters to diverse audiences—from students querying “piperazine uses” to professionals exploring “next-gen pharmacophores.”

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